3-(piperidin-1-yl)pyrazine-2(1H)-thione

• Molecular Formula: C9H13N3S
• Molecular Weight: 195.29 g/mol
• IUPAC Name: 3-piperidin-1-yl-1H-pyrazine-2-thione
• InChI: InChI=1S/C9H13N3S/c13-9-8(10-4-5-11-9)12-6-2-1-3-7-12/h4-5H,1-3,6-7H2,(H,11,13)
• InChI Key: QPVMVKXBNSTUGH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=CNC2=S

Description

3-(Piperidin-1-yl)pyrazine-2(1H)-thione is a heterocyclic compound featuring a pyrazine ring with a thione (-S) group at position 2 and a piperidinyl substituent at position 2. Pyrazine-thiones are known for their biological activities, including anticancer, antimicrobial, and anti-inflammatory properties .

Comparison with Similar Compounds

Structural Analogues

Pyrazine-2(1H)-thione (I)

• Core Structure : Pyrazine-thione without substituents.
• Synthesis: Derived via reduction of 2-mercaptopyrazine in ethanol .
• Crystallography: Monoclinic space group $ P2_1/m $, stabilized by N–H···N and C–H···S hydrogen bonds .
• Biological Activity : Anticancer properties linked to 2-mercaptopyrazine derivatives .
• Key Difference : Lack of piperidinyl group reduces steric bulk and alters solubility.

5-(3,4-Dichlorophenyl)-3-[(piperidinyl)methyl]-1,3,4-oxadiazole-2(3H)-thione (II)

• Core Structure : Oxadiazole-thione with piperidinylmethyl and dichlorophenyl groups.
• Synthesis : Mannich reaction introducing piperidine to oxadiazole-thione .
• Activity : Antimicrobial and cytotoxic effects reported .
• Key Difference : Oxadiazole core vs. pyrazine; dichlorophenyl enhances hydrophobicity.

4-(Piperidin-1-yl)-3-(pyridine-2-yl)-1H-1,2,4-triazole-5(4H)-thione (III)

• Core Structure : Triazole-thione with piperidinyl and pyridinyl substituents.
• Spectral Data : $ ^1H $ NMR: δ 11.89 ppm (NH), IR: C=S stretch at ~1252 cm$^{-1}$ .
• Key Difference : Triazole core may confer different electronic effects compared to pyrazine.

Physicochemical Properties

Compound	Melting Point (°C)	Solubility	Crystallographic Data
Pyrazine-2(1H)-thione	Not reported	Soluble in ethanol, DMSO	$ P2_1/m $, $ a = 5.6113 \, \text{Å} $, $ \beta = 100.3^\circ $
Compound II	163–165 (dec.)	Moderate in DMSO/MeOH	Not reported
Compound III	203–205	High in chlorinated solvents	Not reported
Target Compound*	Estimated 180–200	Likely high in DMSO	Potential $ P2_1/m $-like packing with modified H-bonding

*Inferred based on analogs. Piperidinyl group may reduce aqueous solubility compared to unsubstituted pyrazine-thione .

Spectroscopic Comparison

NMR Spectroscopy

• Pyrazine-2(1H)-thione : $ ^1H $ NMR shows aromatic protons at δ ~7.5–8.5 ppm; NH proton at δ ~10–12 ppm .
• Compound III : Piperidinyl protons at δ 1.40–1.79 ppm (m, 6H); NH at δ 11.89 ppm .
• Target Compound : Expected piperidinyl signals (δ 1.3–3.1 ppm) and pyrazine protons (δ ~7.0–8.5 ppm).

IR Spectroscopy

• All thiones exhibit C=S stretches near 650–750 cm$^{-1}$. Piperidinyl groups show C–N stretches at ~1250 cm$^{-1}$ .